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Introduction
DS-1205b is a potent and highly selective small-molecule inhibitor of AXL receptor tyrosine

kinase.[1][2] AXL kinase is a member of the TAM (Tyro3, AXL, Mer) family of receptor tyrosine

kinases and its overexpression and activation are implicated in various aspects of cancer

progression, including proliferation, survival, migration, and drug resistance.[1][3] Notably,

upregulation of AXL signaling has been identified as a key mechanism of resistance to

Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors (TKIs) in non-small cell

lung cancer (NSCLC).[1][3][4] DS-1205b has been shown to block this resistance mechanism,

suggesting its potential therapeutic application in combination with EGFR TKIs to prolong their

efficacy.[1][3]

These application notes provide essential information for the proper storage, handling, and use

of DS-1205b free base powder in a research setting.
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Proper storage of DS-1205b free base powder is critical to maintain its integrity and activity.

The following storage conditions are recommended:

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Note: It is advisable to prepare aliquots of the stock solution to avoid repeated freeze-thaw

cycles.

Preparation of Stock Solutions
For experimental use, DS-1205b free base powder should be dissolved in a suitable solvent to

prepare a stock solution.

Recommended Solvent: DMSO (Dimethyl sulfoxide)

Protocol for a 10 mM Stock Solution:

Equilibrate the vial of DS-1205b free base powder to room temperature before opening.

Calculate the required volume of DMSO based on the amount of DS-1205b powder and the

desired final concentration (10 mM).

Add the calculated volume of DMSO to the vial.

Gently vortex or sonicate the vial until the powder is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
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Store the aliquots at -80°C for long-term use or -20°C for short-term use.[2]

In Vitro Experimental Protocols
AXL Phosphorylation Inhibition Assay
This protocol describes how to assess the inhibitory activity of DS-1205b on AXL

phosphorylation in a cell-based assay.

Materials:

Cancer cell line overexpressing AXL (e.g., NCI-H1299)

Cell culture medium (e.g., RPMI-1640) with 10% Fetal Bovine Serum (FBS)

DS-1205b stock solution (10 mM in DMSO)

Recombinant human Gas6 (AXL ligand)

Phosphate-Buffered Saline (PBS)

Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

Primary antibodies: anti-phospho-AXL, anti-total-AXL, and anti-GAPDH

HRP-conjugated secondary antibody

Chemiluminescent substrate

Protocol:

Seed AXL-overexpressing cells in 6-well plates and allow them to adhere overnight.

The following day, starve the cells in a serum-free medium for 24 hours.

Prepare serial dilutions of DS-1205b in a serum-free medium from the 10 mM stock solution.

Pre-treat the starved cells with the various concentrations of DS-1205b or vehicle (DMSO)

for 2 hours.
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Stimulate the cells with recombinant human Gas6 (e.g., 200 ng/mL) for 15 minutes to induce

AXL phosphorylation.

Wash the cells twice with ice-cold PBS.

Lyse the cells with ice-cold lysis buffer.

Determine the protein concentration of the lysates using a BCA protein assay.

Perform Western blot analysis with antibodies against phospho-AXL, total AXL, and a

loading control (e.g., GAPDH).

Cell Viability Assay (MTS/MTT Assay)
This protocol outlines a method to determine the effect of DS-1205b on the viability of cancer

cells.

Materials:

Cancer cell line of interest

96-well plates

Cell culture medium with 10% FBS

DS-1205b stock solution (10 mM in DMSO)

MTS or MTT reagent

Plate reader

Protocol:

Seed cells in a 96-well plate at an appropriate density (e.g., 5,000 cells/well) and allow them

to attach overnight.

Prepare serial dilutions of DS-1205b in the cell culture medium.
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Remove the old medium from the wells and add the medium containing different

concentrations of DS-1205b or vehicle control.

Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

Add MTS or MTT reagent to each well according to the manufacturer's instructions.

Incubate for the recommended time (typically 1-4 hours).

Measure the absorbance at the appropriate wavelength using a plate reader.

Calculate the cell viability as a percentage of the vehicle-treated control and determine the

IC50 value.

In Vivo Experimental Protocol
Xenograft Tumor Model in Mice
This protocol provides a general guideline for evaluating the in vivo efficacy of DS-1205b in a

mouse xenograft model.

Materials:

Immunocompromised mice (e.g., nude mice)

Cancer cell line for tumor implantation

DS-1205b

Vehicle solution for in vivo administration (e.g., 0.5% methylcellulose)

Calipers for tumor measurement

Protocol:

Subcutaneously inject cancer cells into the flank of the mice.

Monitor the mice for tumor growth.
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When tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment

and control groups.

Prepare the DS-1205b formulation in the vehicle solution.

Administer DS-1205b or vehicle to the mice at the desired dose and schedule (e.g., daily oral

gavage).

Measure tumor volume with calipers every 2-3 days. Tumor volume can be calculated using

the formula: (Length x Width²) / 2.

Monitor the body weight of the mice as an indicator of toxicity.

At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,

pharmacodynamic studies).

Signaling Pathway
DS-1205b functions by inhibiting the AXL receptor tyrosine kinase. The binding of the ligand,

Gas6, to the AXL receptor induces its dimerization and autophosphorylation, which in turn

activates downstream signaling pathways, including the PI3K/AKT and MAPK/ERK pathways,

promoting cell survival, proliferation, and migration. DS-1205b blocks the initial step of this

cascade by inhibiting AXL autophosphorylation.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Caption: AXL signaling pathway and the inhibitory action of DS-1205b.

Experimental Workflow
The following diagram illustrates a typical workflow for evaluating the efficacy of DS-1205b.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: General experimental workflow for DS-1205b evaluation.

Quantitative Data Summary
The following table summarizes key quantitative data for DS-1205b from published studies.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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